Cas no 851969-52-3 (5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851969-52-3
• MF: C₁₉H₂₄N₄O₂S
• MW: 372.484462738037
• CID: 6057200
• PubChem ID: 4586492
• Update Time: 2025-07-16

5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(3-methoxyphenyl)(3-methyl-1-piperidinyl)methyl]-2-methyl-
• F0631-0332
• AKOS024589798
• 851969-52-3
• 5-[(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(3-methoxyphenyl)-(3-methylpiperidin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C19H24N4O2S/c1-12-6-5-9-22(11-12)16(14-7-4-8-15(10-14)25-3)17-18(24)23-19(26-17)20-13(2)21-23/h4,7-8,10,12,16,24H,5-6,9,11H2,1-3H3
• InChI Key： YKZFUISDXBVZIP-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC(OC)=C3)N3CCCC(C)C3)=C(O)N12

Computed Properties

• Exact Mass: 372.16199719g/mol
• Monoisotopic Mass: 372.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 1.16±0.53(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Overview of 5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851969-52-3)

The compound 5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851969-52-3) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a triazolothiazole core with a 3-methoxyphenyl and 3-methylpiperidine moiety, making it a subject of interest in pharmaceutical and agrochemical research. This compound's potential applications span drug discovery, material science, and biochemical studies, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for novel heterocyclic compounds like 5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has surged due to their versatility in modulating biological pathways. Researchers are particularly intrigued by its triazolothiazole scaffold, which is known for its bioisosteric properties and ability to enhance pharmacokinetic profiles. This aligns with the growing focus on AI-driven drug design and computational chemistry, where such molecules are screened for targeted therapeutic effects.

The synthesis of CAS No. 851969-52-3 involves multi-step organic reactions, including cyclization and functional group transformations. Its 3-methoxyphenyl group contributes to lipophilicity, while the 3-methylpiperidine segment may influence receptor binding affinity. These features make it a candidate for studying CNS-targeted therapies or enzyme inhibition, topics frequently searched in academic and industrial circles.

From an analytical perspective, 5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol exhibits distinct spectroscopic signatures. NMR and mass spectrometry data are critical for quality control, a concern highlighted in forums discussing GMP compliance and batch-to-batch consistency. The compound’s stability under various pH conditions is also a key consideration for formulation scientists exploring drug delivery systems.

Environmental and regulatory aspects of CAS No. 851969-52-3 are equally relevant. With increasing emphasis on green chemistry, researchers evaluate its biodegradability and synthetic routes minimizing hazardous byproducts. This resonates with searches related to EPA guidelines and sustainable synthesis, reflecting broader societal shifts toward eco-conscious practices.

In conclusion, 5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol represents a convergence of structural ingenuity and practical utility. Its study addresses contemporary challenges in medicinal chemistry and material innovation, while its nomenclature and properties cater to specialized queries in chemical databases and patent literature. As research progresses, this compound may unlock new frontiers in science and technology.